inS3-54-A18
Overview
Description
InS3-54-A18 is an inhibitor of STAT3 . It selectively inhibits the binding of STAT3 to DNA over STAT1 at 25 µM . inS3-54-A18 (20 µM) inhibits STAT3 activity in a reporter assay using MDA-MB-231 breast cancer cells .
Synthesis Analysis
The synthesis of inS3-54-A18 was achieved through an improved in silico approach targeting the DNA-binding domain (DBD) of STAT3 . This resulted in a small-molecule STAT3 inhibitor (inS3-54). Further studies showed that inS3-54 has off-target effects although it is selective to STAT3 over STAT1 . An extensive structure and activity-guided hit optimization and mechanistic characterization effort led to the identification of an improved lead compound (inS3-54A18) with increased specificity and pharmacological properties .Molecular Structure Analysis
The molecular formula of inS3-54-A18 is C23H16ClNO2 . Its exact mass is 373.09 and its molecular weight is 373.836 . The elemental analysis shows that it contains 73.90% Carbon, 4.31% Hydrogen, 9.48% Chlorine, 3.75% Nitrogen, and 8.56% Oxygen .Scientific Research Applications
- Specific Scientific Field: Cancer Research
- Summary of the Application: inS3-54-A18 is an inhibitor of STAT3, a protein that is constitutively activated in malignant tumors and plays important roles in multiple aspects of cancer aggressiveness . It selectively inhibits the binding of STAT3 to DNA over STAT1 .
- Methods of Application or Experimental Procedures: inS3-54-A18 is used in vitro and in situ to inhibit the DNA-binding activity of STAT3 . It is also used in reporter assays using MDA-MB-231 breast cancer cells .
- Results or Outcomes: inS3-54-A18 effectively inhibits the constitutive and interleukin-6-stimulated expression of STAT3 downstream target genes . It induces apoptosis in, and reduces migration and invasion of, A549 non-small cell lung cancer (NSCLC) and MDA-MB-231 cells . inS3-54-A18 also reduces tumor volume in an A549 mouse xenograft model .
Safety And Hazards
Future Directions
InS3-54A18 may serve as a potential candidate for further development as anticancer therapeutics targeting the DBD of human STAT3 . It effectively inhibits lung xenograft tumor growth and metastasis with little adverse effect on animals . The DBD of transcription factors may not be ‘undruggable’ as previously thought .
properties
IUPAC Name |
(3Z)-3-[(4-chlorophenyl)methylidene]-1-(4-hydroxyphenyl)-5-phenylpyrrol-2-one |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C23H16ClNO2/c24-19-8-6-16(7-9-19)14-18-15-22(17-4-2-1-3-5-17)25(23(18)27)20-10-12-21(26)13-11-20/h1-15,26H/b18-14- |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
IMHWQIPPIXOVRK-JXAWBTAJSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)C2=CC(=CC3=CC=C(C=C3)Cl)C(=O)N2C4=CC=C(C=C4)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1=CC=C(C=C1)C2=C/C(=C/C3=CC=C(C=C3)Cl)/C(=O)N2C4=CC=C(C=C4)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C23H16ClNO2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
373.8 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
CID 1920398 | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Citations
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